2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide

• Molecular Formula: C13H10ClF3N2OS
• Molecular Weight: 334.74 g/mol
• IUPAC Name: 2-chloro-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C13H10ClF3N2OS/c14-6-11(20)19-12-18-7-10(21-12)5-8-2-1-3-9(4-8)13(15,16)17/h1-4,7H,5-6H2,(H,18,19,20)
• InChI Key: XNEAHSUQJDXQLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CC2=CN=C(S2)NC(=O)CCl

Description

2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide is a synthetic organic compound that features a trifluoromethyl group, a thiazole ring, and a chloroacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide typically involves multiple steps. One common approach starts with the preparation of the thiazole ring, followed by the introduction of the trifluoromethylbenzyl group and the chloroacetamide moiety. Key steps may include:

Formation of the Thiazole Ring: This can be achieved through a cyclization reaction involving a suitable precursor, such as a thioamide and an α-haloketone.

Introduction of the Trifluoromethylbenzyl Group: This step often involves a nucleophilic substitution reaction where the thiazole ring is reacted with a trifluoromethylbenzyl halide.

Formation of the Chloroacetamide Moiety: This can be accomplished by reacting the intermediate with chloroacetyl chloride in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloroacetamide moiety can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the thiazole ring and the trifluoromethyl group.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and various amines. Reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as hydrogen peroxide, potassium permanganate, or chromium trioxide can be used.

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid, while basic hydrolysis can be carried out using sodium hydroxide.

Major Products Formed

Nucleophilic Substitution: Products depend on the nucleophile used, such as azides, nitriles, or substituted amides.

Oxidation: Products may include sulfoxides, sulfones, or carboxylic acids.

Reduction: Products may include reduced thiazole derivatives or amines.

Hydrolysis: Products include carboxylic acids and amines.

Scientific Research Applications

2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide has several scientific research applications:

Pharmaceuticals: The compound’s unique structure makes it a potential candidate for drug development, particularly as an antimicrobial or anticancer agent.

Agrochemicals: It may be used as a precursor for the synthesis of herbicides or insecticides.

Materials Science: The compound’s properties can be exploited in the development of advanced materials, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide depends on its specific application. In pharmaceuticals, it may interact with biological targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-5-(trifluoromethyl)pyridine
• 4-(trifluoromethyl)benzylamine
• 2-chloro-4-(trifluoromethyl)pyrimidine

Uniqueness

2-chloro-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide is unique due to the combination of its trifluoromethyl group, thiazole ring, and chloroacetamide moiety. This combination imparts distinct chemical and biological properties, making it a versatile compound for various applications.